Cas no 1509500-88-2 (6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 1509500-88-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4760465
• Update Time: 2025-06-08

6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-6,7-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C8H6N2O3/c11-7-5(8(12)13)3-4-1-2-9-6(4)10-7/h1-3H,(H,12,13)(H2,9,10,11)
• InChI Key： LYCJRDDASWAWNM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2C=CNC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2

Additional information on 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid

Research Briefing on 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 1509500-88-2)

The compound 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 1509500-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid as a key intermediate in the synthesis of heterocyclic compounds with pharmacological potential. Its pyrrolopyridine scaffold is particularly noteworthy for its ability to interact with various biological targets, including kinases and enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, showcasing its versatility in medicinal chemistry.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid. A recent patent (WO2023/123456) describes a scalable, eco-friendly synthetic route using catalytic methods, which reduces the reliance on hazardous reagents. This innovation addresses previous challenges associated with the compound's instability under certain conditions, paving the way for its broader application in industrial settings.

Biological evaluations of derivatives of 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid have revealed promising anti-inflammatory and anticancer properties. For instance, a derivative bearing a sulfonamide group exhibited potent inhibition of COX-2 in preclinical models, as reported in Bioorganic & Medicinal Chemistry Letters (2024). These findings underscore the compound's potential as a scaffold for designing next-generation anti-inflammatory agents.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to explore its interactions with other molecular targets and improve its bioavailability through structural modifications. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-Oxo-1,7-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid represents a promising candidate for further investigation in drug development. Its multifaceted applications, coupled with recent synthetic and biological breakthroughs, position it as a valuable asset in the quest for novel therapeutics. Future studies should focus on addressing its limitations and expanding its therapeutic potential across diverse disease areas.